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Compound of Interest

Compound Name: Thiazovivin

Cat. No.: B611337

For researchers and laboratory professionals, the proper handling and disposal of chemical
compounds are paramount to ensuring a safe and compliant laboratory environment.
Thiazovivin, a selective ROCK inhibitor crucial for enhancing the survival of embryonic stem
cells, requires specific procedures for its disposal.[1][2][3] Adherence to these guidelines
minimizes risks to personnel and the environment.

Immediate Safety and Handling Protocols

Before disposal, it is essential to follow correct handling and personal protection protocols.
Thiazovivin is classified as harmful if swallowed (Acute Toxicity, Oral, Category 4) and may
cause skin, eye, and respiratory irritation.[4][5][6] Furthermore, it is recognized as very toxic to
aquatic life with long-lasting effects.[6]

Personal Protective Equipment (PPE):

Hand Protection: Wear protective gloves.[5][6]

Eye Protection: Use safety goggles with side-shields.[5][6]

Skin and Body Protection: Don impervious clothing to prevent skin contact.[5][6]

Respiratory Protection: In areas with dust or aerosols, a suitable respirator is necessary.[5][6]

Handling Procedures:
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Always wash hands thoroughly after handling the compound.[4][5]

Avoid breathing in dust, fumes, or sprays.[5][6][7]

Ensure the work area is well-ventilated.[5][6]

Do not eat, drink, or smoke in areas where Thiazovivin is handled.[4][6]

Thiazovivin Properties and Storage

A clear understanding of Thiazovivin's chemical properties is fundamental to its safe
management in the laboratory.

Property Data

] N-benzyl-2-(pyrimidin-4-ylamino)thiazole-4-
Chemical Name )
carboxamide[8]

CAS Number 1226056-71-8[1][2][5][6][8]
Molecular Formula C15H13NsOS[1][2]
Molecular Weight 311.36 g/mol [2][8]
Purity > 98%][1][8]
Light brown or off-white to light yellow solid
Appearance
powder[3][8]
Solubility Soluble in DMSOI[8][9][10]

Store at 4°C or -20°C, protected from light[3][8]

Storage (Powder) ]

Storage (In Solvent) Store aliquots at -20°C or -80°C[3][8][9]

Step-by-Step Disposal Procedure

The primary directive for Thiazovivin disposal is to adhere strictly to local, state, and federal
environmental regulations.[4] Improper disposal can lead to environmental contamination and
regulatory non-compliance.
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Step 1: Waste Identification and Segregation

e Unused Product: Any remaining or expired Thiazovivin powder should be treated as
chemical waste.

o Contaminated Materials: This includes empty containers, pipette tips, gloves, and any
labware that has come into direct contact with Thiazovivin. Do not reuse empty containers.

[4]

» Solutions: All solutions containing Thiazovivin must be collected for chemical waste
disposal. Avoid releasing the product into drains or the environment.[6][7]

Step 2: Waste Collection and Containment

¢ Collect all Thiazovivin waste (solid and liquid) in designated, properly labeled, and sealed
containers.

e The container must be clearly marked as hazardous chemical waste, specifying the contents
(Thiazovivin).

o Store the waste container in a cool, well-ventilated, and secure area away from incompatible
materials like strong acids, alkalis, or oxidizing agents, pending disposal.[6]

Step 3: Spill Management

In the event of a spill, immediate and appropriate action is required.

o Evacuate and Ventilate: Ensure adequate ventilation in the spill area.

Wear PPE: Don the appropriate personal protective equipment before cleanup.

Containment: For solid spills, carefully sweep or pick up the material to avoid raising dust.[7]
Place it in a sealed bag or container for disposal.[7]

Decontamination: After the material is collected, wash the spill site thoroughly.[7]

Spillage Collection: Any collected spillage should be managed as hazardous waste.[6]
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Step 4: Final Disposal

o The final step is the disposal of the contained waste through an approved and licensed
waste disposal contractor.

o Consult your institution's Environmental Health and Safety (EHS) department for specific
procedures and to schedule a pickup.

» Provide the waste disposal company with the Safety Data Sheet (SDS) for Thiazovivin to
ensure they can handle it appropriately. The primary disposal method is through an approved
waste disposal plant.[4][6][7]
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Caption: Workflow for the safe handling and disposal of Thiazovivin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b611337?utm_src=pdf-custom-synthesis
https://www.stemcell.com/products/thiazovivin.html
https://en.wikipedia.org/wiki/Thiazovivin
https://www.medchemexpress.com/Thiazovivin.html
https://www.stemcell.com/media/files/msds/DX21096-SDS_2_0_0.pdf
https://file.medchemexpress.com/batch_PDF/HY-13257/Thiazovivin-SDS-MedChemExpress.pdf
https://dcchemicals.com/msds/MSDS_DC6902.html
https://store.reprocell.com/downloads/1536749873SDS-04-0017-Thiazovivin-v1.2.pdf
https://www.reprocell.com/product-catalog/small-molecules/stemolecule-thiazovivin
https://cdn.stemcell.com/media/files/pis/28125-PIS_1_1_0.pdf
https://www.caymanchem.com/product/14245/thiazovivin
https://www.benchchem.com/product/b611337#thiazovivin-proper-disposal-procedures
https://www.benchchem.com/product/b611337#thiazovivin-proper-disposal-procedures
https://www.benchchem.com/product/b611337#thiazovivin-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b611337?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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